Cas no 1251004-07-5 (racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester)

• Product Name: racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
• CAS No: 1251004-07-5
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD12198662
• CID: 2760615
• PubChem ID: 71306008
• Update Time: 2025-07-23

racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
• Cis-6-Oxo-Octahydro-Pyrrolo[3,4-C]Pyridine-2-Carboxylicacidtert-Butylester
• AKOS037647289
• P11418
• TERT-BUTYL (3AS,7AS)-6-OXO-HEXAHYDRO-1H-PYRROLO[3,4-C]PYRIDINE-2-CARBOXYLATE
• rac-cis-6-Oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid t-butyl ester
• tert-butyl (3aS,7aS)-6-oxo-octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate
• AS-73177
• MFCD12198662
• 1251004-07-5
• BAC00407
• 6-OXO-OCTAHYDRO-PYRROLO[3,4-C]PYRIDINE-2-CARBOXYLIC ACIDTERT-BUTYL ESTER
• 985-835-7
• Racemic cis-6-oxo-octahydro-pyrrolo(3,4-C)pyridine-2-carboxylic acid tert-butyl ester

• MDL： MFCD12198662
• Inchi： 1S/C12H20N2O3/c1-12(2,3)17-11(16)14-6-8-4-10(15)13-5-9(8)7-14/h8-9H,4-7H2,1-3H3,(H,13,15)/t8-,9+/m1/s1
• InChI Key： ZRLSHURDLKOJJN-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CC(NC[C@H]2C1)=O)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 405.2±38.0 °C at 760 mmHg
• Flash Point: 198.9±26.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester

Comprehensive Overview of Racemic cis-6-Oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic Acid Tert-Butyl Ester (CAS No. 1251004-07-5)

The compound racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester (CAS No. 1251004-07-5) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique pyrrolopyridine scaffold and tert-butyl ester functionality make it a valuable building block for the development of novel bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in medicinal chemistry, drug discovery, and asymmetric synthesis.

In recent years, the demand for chiral intermediates like racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester has surged, driven by advancements in small-molecule therapeutics and catalysis. The compound's stereochemistry and functional group compatibility are critical for designing enzyme inhibitors and receptor modulators, aligning with trends in precision medicine and targeted drug delivery. Its CAS No. 1251004-07-5 is often queried in databases such as SciFinder and Reaxys for structure-activity relationship (SAR) studies.

The synthesis of racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester typically involves multistep organic reactions, including cyclization, reduction, and esterification. Its racemic nature allows for further resolution into enantiomers, which is a common practice in pharmaceutical development to isolate biologically active forms. This flexibility makes it a hotspot for discussions on green chemistry and sustainable synthesis, as researchers explore eco-friendly routes to produce such intermediates.

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Quality control of racemic cis-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Purity and stereochemical integrity are paramount, especially when the compound is used in GMP-compliant processes. Suppliers often highlight these parameters to cater to industries prioritizing regulatory compliance and batch-to-batch consistency.

In summary, CAS No. 1251004-07-5 represents a versatile and scientifically significant intermediate. Its applications span drug design, material science, and catalysis, making it a subject of continuous research. By integrating long-tail keywords and addressing current industry trends, this overview enhances visibility for stakeholders seeking in-depth knowledge about this compound.